Cas no 1742-36-5 ( )

  structure
  structure
Product Name: 
CAS No:1742-36-5
MF:C12H17ClO
MW:212.715782880783
CID:906082
PubChem ID:352700
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-chlorophenyl)methyl]pentan-3-ol
    • AC1L70VL
    • NSC527567
    • NSC-527567
    • DS-014002
    • DTXSID40326392
    • 1742-36-5
    •  
    • Inchi: 1S/C12H17ClO/c1-3-12(14,4-2)9-10-5-7-11(13)8-6-10/h5-8,14H,3-4,9H2,1-2H3
    • InChI Key: BAQMYFGNSSSZDZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC(CC)(CC)O

Computed Properties

  • Exact Mass: 212.09691
  • Monoisotopic Mass: 212.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 297.4°C at 760 mmHg
  • Flash Point: 133.6°C
  • Refractive Index: 1.526
  • PSA: 20.23
  • LogP: 3.43360
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